(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(o-tolyl)methanone

• IUPAC Name: [3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-(2-methylphenyl)methanone
• InChI: InChI=1S/C19H23N3O2/c1-13-5-2-3-7-16(13)19(23)22-10-4-6-14(12-22)11-17-20-18(21-24-17)15-8-9-15/h2-3,5,7,14-15H,4,6,8-12H2,1H3
• InChI Key: XDHPIXNXXVBDPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N2CCCC(C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol
• CAS No.: 1705213-91-7

Description

(3-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)(o-tolyl)methanone is a useful research compound. Its molecular formula is C19H23N3O2 and its molecular weight is 325.412. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Kinetics

• The compound's related photochemistry and kinetics have been a subject of study. For instance, research on related compounds, such as 2-methoxy-2-methyl-5,5-dipropyl-Δ3-1,3,4-oxadiazoline, revealed insights into photolysis and fragmentation processes (Tae et al., 1999).

Anticancer and Antimicrobial Properties

• New heterocyclic compounds, including those with structures similar to the mentioned compound, have been synthesized and studied for their anticancer and antimicrobial activities. These studies demonstrate the potential application of such compounds in medical research (Katariya et al., 2021).

Synthesis and Molecular Docking

• Synthesis techniques and molecular docking studies of similar compounds have been explored to understand their interaction with biological targets, such as enzymes or receptors, which can be crucial for the development of new drugs (Liu et al., 2008).

Biological Evaluation

• The biological evaluation of compounds, including their activity against enzymes like butyrylcholinesterase, provides insights into their potential therapeutic applications (Khalid et al., 2016).

Synthesis and Optimization

• Research also focuses on the synthesis and optimization of such compounds for specific medical applications, like antitubercular activities. This involves developing new compounds and testing their efficacy against diseases (Bisht et al., 2010).

Structural Analysis

• The detailed structural analysis of these compounds, including X-ray diffraction studies, aids in understanding their physical and chemical properties, which is essential for their application in drug design (Karthik et al., 2021).